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Abstract
Triethanolamine borate (CAS No. 283-56-7), a versatile chemical compound, is the

esterification product of triethanolamine and boric acid. Also known by synonyms such as

2,2',2''-Nitrilotriethyl borate and Boratrane, this white to off-white crystalline solid is valued for

its multifunctional properties across a spectrum of industries.[1][2] It serves as a highly effective

emulsifier, stabilizer, pH adjuster, corrosion inhibitor, and flame retardant.[1][3][4] Its utility

extends to cosmetic and pharmaceutical formulations, agricultural products, industrial cleaning

agents, and polymer production.[1] This technical guide provides an in-depth overview of the

core properties, synthesis, and applications of triethanolamine borate, with a focus on

experimental protocols and its mechanisms of action.

Chemical and Physical Properties
Triethanolamine borate is a stable compound under normal conditions, though it is sensitive

to moisture.[5] Key quantitative data are summarized in the table below for ease of reference.
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Property Value Reference(s)

CAS Number 283-56-7 [1][2][3]

Molecular Formula C₆H₁₂BNO₃ [1][2][3]

Molecular Weight 156.98 g/mol [1][6][7]

Appearance
White to off-white crystalline

solid/powder
[1][3][8]

Melting Point 235-237 °C [3][8][9]

Boiling Point 149.6 ± 39.0 °C (Predicted) [4][8]

Solubility

Soluble in water.[10]

Recrystallized from

acetonitrile.

[9][11]

Purity ≥ 95-98% [1][2][3][5]

Synthesis of Triethanolamine Borate
The primary method for synthesizing triethanolamine borate is through the esterification

reaction between triethanolamine and boric acid.[11][12] The reaction can be carried out using

various methodologies, including azeotropic distillation and reaction in an aqueous solution.

Experimental Protocol: Synthesis via Azeotropic
Distillation
This protocol describes the synthesis of triethanolamine borate using toluene as a water-

carrying agent to drive the esterification reaction to completion.

Materials:

Triethanolamine

Boric Acid

Toluene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://patents.google.com/patent/US2785192A/en
https://www.scientific.net/AMR.709.28
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://patents.google.com/patent/US2785192A/en
https://www.scientific.net/AMR.709.28
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.bostonbioproducts.com/products/triethanolamine-buffer-0-2-m-ph-7-4-bb-2380
https://www.semanticscholar.org/paper/Synthesis-and-Characterization-of-Triethanolamine-Wang-Liang/6715415e9894872a337f667420c0f837ec0accb3
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://www.scientific.net/AMR.709.28
https://www.lookchem.com/404.htm
https://www.scientific.net/AMR.709.28
https://www.lookchem.com/404.htm
https://patentscope.wipo.int/search/en/WO1997009332
https://www.bio-world.com/all-buffers-and-reagents-az/triethanolamine-buffer-02m-ph-70-p-42020328
https://www.lookchem.com/404.htm
https://patents.google.com/patent/WO1997009332A1/en
https://patentscope.wipo.int/search/en/WO1997009332
https://www.chemicalbook.com/article/a-substance-with-broad-industrial-uses-triethanolamine-borate.htm
https://www.chemicalbook.com/synthesis/triethanolamine-borate_2.htm
https://patents.google.com/patent/US2785192A/en
https://www.scientific.net/AMR.709.28
https://www.scribd.com/document/648543288/METHOD-OF-PREPARATION-OF-TRIETHANOLAMINA-BORATE-US2785192
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.chemicalbook.com/article/a-substance-with-broad-industrial-uses-triethanolamine-borate.htm
https://www.researchgate.net/publication/271982220_Synthesis_and_Characterization_of_Triethanolamine_Borate
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile (for recrystallization)

Equipment:

Round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator

Filtration apparatus

Vacuum oven

Procedure:

In a round-bottom flask, dissolve triethanolamine in toluene.

Add boric acid to the stirred solution.

Heat the mixture to reflux using a heating mantle. The water formed during the reaction will

be collected in the Dean-Stark trap.

Continue the reaction until the calculated amount of water has been collected, indicating the

completion of the esterification.[11]

After the reaction is complete, cool the mixture to room temperature.

Remove the toluene using a rotary evaporator.

Purify the crude product by recrystallization from acetonitrile.

Isolate the white crystalline solid by filtration and dry it under vacuum.[11]

Experimental Protocol: Synthesis in Aqueous Solution
This method provides an environmentally friendly route to triethanolamine borate.
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Materials:

Triethanolamine

Boric Acid

Deionized Water

Acetonitrile (for recrystallization)

Equipment:

Reaction flask with a distillation apparatus

Heating mantle

Magnetic stirrer

Filtration apparatus

Procedure:

To a reaction flask, add boric acid and triethanolamine in a 1:1 molar ratio.[13]

Add a small amount of water to facilitate the dissolution of the reactants.[13]

Heat the mixture to 120 °C while stirring.[13]

Continuously remove the water of condensation using a distillation apparatus until no more

water is collected.[13]

The resulting product can be further purified by recrystallization from acetonitrile.[13]

A logical workflow for the synthesis and purification of triethanolamine borate is depicted in

the following diagram:
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Synthesis and Purification Workflow

Applications and Mechanisms of Action
Triethanolamine borate's diverse applications stem from its unique chemical structure, which

incorporates both a tertiary amine and a borate ester.

Cosmetic and Pharmaceutical Formulations
In cosmetic and pharmaceutical products, triethanolamine borate functions as an emulsifier,

stabilizer, and pH adjuster.[1] Its ability to form stable emulsions is crucial for creating creams

and lotions with desirable textures and extended shelf life.[1] As a pH stabilizer, it helps

maintain the optimal pH for the activity and stability of active pharmaceutical ingredients,

potentially improving their solubility and bioavailability.[1][14]

Corrosion Inhibition
Triethanolamine borate is an effective corrosion inhibitor for metals, particularly in

metalworking fluids and coolants.[4] Its mechanism of action involves the adsorption of the

molecule onto the metal surface, forming a protective film that isolates the metal from the

corrosive environment. This barrier hinders both the anodic and cathodic reactions of the

corrosion process.

A proposed mechanism for its role as a corrosion inhibitor is illustrated below:
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Corrosion Inhibition Mechanism

Industrial Applications
Lubricants: As a lubricating additive, it improves the performance of industrial lubricants by

reducing friction and wear.[4][12]

Flame Retardants: The borate component imparts flame-retardant properties, making it a

useful additive for plastics and textiles.[3][4]

Catalysis: Triethanolamine borate contains a Lewis acid (boron) and a Lewis base (tertiary

amine), making it an effective catalyst for certain reactions, such as the cycloaddition of CO2

with epoxides.[15]

Polymer Production: It is used as a curing or hardening agent for epoxy resins, resulting in

polymers with excellent chemical stability, moisture resistance, and adhesive properties.[1]

[15]

Safety and Handling
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Triethanolamine borate is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[3][8]

Precautionary Measures:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[8]

Wear protective gloves, protective clothing, eye protection, and face protection.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[8]

Store in a well-ventilated place. Keep the container tightly closed.[8]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Triethanolamine borate (CAS 283-56-7) is a multifunctional compound with a well-established

profile of properties and applications. Its synthesis is straightforward, and its utility in various

industrial and commercial sectors is significant. For researchers and professionals in drug

development, its role as a stabilizer and pH adjuster in formulations is of particular interest.

Further research into its applications, particularly in the development of advanced materials

and green chemistry, is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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